Cas no 1379546-68-5 (tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate)

Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate is a synthetic organic compound with potential applications in pharmaceutical research. This compound exhibits a high degree of purity and structural stability, making it suitable for various chemical transformations. Its unique structure confers selectivity and specificity in chemical reactions, offering advantages in the synthesis of complex organic molecules.
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate structure
1379546-68-5 structure
Product Name:tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate
CAS No:1379546-68-5
MF:C13H18BrNO3
MW:316.190923213959
MDL:MFCD28148211
CID:4595370
PubChem ID:124518156
Update Time:2025-07-20

tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate
    • tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxy-ethyl]carbamate
    • D96581
    • Boc-(S)-1-(4-bromophenyl)-2-hydroxyethylamine
    • BS-45843
    • EN300-364439
    • 1379546-68-5
    • t-Butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxy-ethyl]carbamate
    • CS-0309534
    • Tert-butyln-[(1s)-1-(4-bromophenyl)-2-hydroxy-ethyl]carbamate
    • MFCD28148211
    • tert-butylN-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate
    • MDL: MFCD28148211
    • Inchi: 1S/C13H18BrNO3/c1-13(2,3)18-12(17)15-11(8-16)9-4-6-10(14)7-5-9/h4-7,11,16H,8H2,1-3H3,(H,15,17)/t11-/m1/s1
    • InChI Key: QFKIGDYLKNXDFN-LLVKDONJSA-N
    • SMILES: BrC1C=CC(=CC=1)[C@@H](CO)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 315.04701g/mol
  • Monoisotopic Mass: 315.04701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 58.6

tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LJ235-200mg
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate
1379546-68-5 98%
200mg
2814.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LJ235-50mg
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate
1379546-68-5 98%
50mg
1127.0CNY 2021-07-17
eNovation Chemicals LLC
Y1006317-1G
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxy-ethyl]carbamate
1379546-68-5 97%
1g
$1055 2024-07-21
Enamine
EN300-364439-0.05g
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate
1379546-68-5 95%
0.05g
$102.0 2023-03-02
Enamine
EN300-364439-0.1g
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate
1379546-68-5 95%
0.1g
$151.0 2023-03-02
Enamine
EN300-364439-0.25g
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate
1379546-68-5 95%
0.25g
$215.0 2023-03-02
Enamine
EN300-364439-0.5g
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate
1379546-68-5 95%
0.5g
$340.0 2023-03-02
Enamine
EN300-364439-1.0g
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate
1379546-68-5 95%
1g
$0.0 2023-06-07
Enamine
EN300-364439-2.5g
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate
1379546-68-5 95%
2.5g
$916.0 2023-03-02
Enamine
EN300-364439-5.0g
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate
1379546-68-5 95%
5.0g
$1809.0 2023-03-02

Additional information on tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate

Introduction to Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate (CAS No. 1379546-68-5)

Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate, identified by its CAS number 1379546-68-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its chiral center and the presence of a brominated aromatic ring, make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a (1S)-configured 1-(4-bromophenyl)-2-hydroxyethyl chain. This configuration introduces both steric and electronic effects that can influence its interactions with biological targets. The presence of the bromine atom at the para position of the phenyl ring enhances its reactivity and binding affinity, making it an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in the development of chiral carbamates as pharmacological agents due to their ability to exhibit enantioselective interactions with biological receptors. The (1S) configuration of the hydroxyethyl group in Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate is particularly noteworthy, as it may confer specific stereochemical properties that could be exploited for therapeutic purposes. Studies have shown that chirality can significantly impact the pharmacokinetic and pharmacodynamic profiles of drugs, making it essential to carefully consider the stereochemical aspects during drug design.

One of the most compelling aspects of Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate is its potential application in the synthesis of novel therapeutic agents. The carbamate functional group is known to participate in various biochemical reactions, including acylation and hydrolysis, which are crucial for drug metabolism and action. Additionally, the brominated phenyl ring can serve as a handle for further chemical modifications, allowing researchers to tailor the molecule's properties to specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These tools have been instrumental in identifying promising candidates like Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate for further experimental validation. By leveraging these computational approaches, scientists can accelerate the drug discovery process and identify lead compounds more efficiently.

The synthesis of Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate presents unique challenges due to its complex stereochemistry and functional groups. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as asymmetric synthesis and chiral auxiliary strategies have been particularly useful in achieving the desired stereochemical configuration. These advancements have opened up new avenues for exploring the therapeutic potential of this compound.

Current research is focused on evaluating the biological activity of Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate across various disease models. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. These findings are particularly exciting given the increasing demand for targeted therapies that address unmet medical needs.

The pharmaceutical industry is increasingly recognizing the importance of developing innovative drug candidates with unique structural features. Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate stands out as a promising molecule due to its well-defined stereochemistry and potential biological activity. As research continues to uncover new therapeutic applications, this compound could play a significant role in addressing some of today's most challenging medical conditions.

In conclusion, Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate (CAS No. 1379546-68-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of stereochemical features and functional groups makes it an attractive candidate for further investigation in drug discovery and development. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly contribute to the development of novel therapies that improve human health.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.